Cas no 80987-62-8 (Acetic acid,[[5-(1,3-benzodioxol-5-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-)

• Product Name: Acetic acid,[[5-(1,3-benzodioxol-5-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-
• CAS No: 80987-62-8
• MF: C₁₇H₁₃N₃O₄S
• MW: 355.367822408676
• CID: 1802734
• Update Time: 2024-11-27

Acetic acid,[[5-(1,3-benzodioxol-5-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,[[5-(1,3-benzodioxol-5-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-
• 2-((5-(benzo[d][1,3]dioxol-5-yl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetic acid
• Acetic acid, 2-[[5-(1,3-benzodioxol-5-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-

• Inchi： 1S/C17H13N3O4S/c21-15(22)9-25-17-19-18-16(20(17)12-4-2-1-3-5-12)11-6-7-13-14(8-11)24-10-23-13/h1-8H,9-10H2,(H,21,22)
• InChI Key： GMYYZRSOBBZPTI-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1N(C2=CC=CC=C2)C(C2=CC=C3OCOC3=C2)=NN=1

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Melting Point: 220-221 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 619.6±65.0 °C(Predicted)
• pka: 3.03±0.10(Predicted)